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2H-pyran

Cat. No.: B104259 Get Quote

2-(6-Bromohexyloxy)tetrahydro-2H-pyran is a bifunctional organic molecule that serves as a

critical building block in advanced chemical synthesis. Its structure incorporates a terminal alkyl

bromide, a versatile functional group for nucleophilic substitution and coupling reactions, and a

tetrahydropyranyl (THP) ether, a common protecting group for alcohols. This combination

makes it particularly valuable in multi-step syntheses where precise control over reactivity is

paramount.

In the field of drug development, this compound is frequently utilized as a linker molecule,

particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] PROTACs are

novel therapeutic agents that leverage the cell's own protein disposal machinery to eliminate

disease-causing proteins.[1] The hexyl chain of 2-(6-Bromohexyloxy)tetrahydro-2H-pyran
provides the necessary spacing and flexibility for the two active ends of a PROTAC molecule to

bind effectively to their respective targets.[1] It may also be used as a reactant in the synthesis

of other complex molecules with potential biological activity.[2]

Given its integral role in synthesizing next-generation therapeutics and other complex chemical

entities, a thorough understanding of its safe handling and management is not merely a

regulatory formality but a cornerstone of responsible and successful research. This guide

provides a comprehensive framework for its use, grounded in an understanding of its chemical

properties and potential hazards.
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Section 1: Physicochemical Properties and Hazard
Identification
While comprehensive toxicological data for 2-(6-Bromohexyloxy)tetrahydro-2H-pyran is not

readily available, a professional risk assessment must be based on the known properties of its

constituent functional groups—an alkyl bromide and a THP ether.[3][4] The primary hazards

are associated with its combustible nature and potential as an irritant.

Table 1: Physicochemical and Safety Data

Property Value Source(s)

CAS Number 53963-10-3 [2][5]

Molecular Formula C₁₁H₂₁BrO₂ [1][5]

Molecular Weight 265.19 g/mol [1][5]

Appearance
Colorless to Almost Colorless

Clear Liquid

Boiling Point 125 °C at 0.1 mmHg [2][5]

Density 1.209 g/mL at 25 °C [2][5]

Flash Point 110 °C (230 °F) - Closed Cup [5]

Storage Temperature 2-8°C Recommended [5]

Incompatibilities Strong oxidizing agents [6][7]

Hazardous Decomposition

Upon combustion, may

produce carbon monoxide,

carbon dioxide, and hydrogen

halides (e.g., hydrogen

bromide).

[8]

Section 2: Core Risk Assessment and Mitigation
Strategies
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The causality behind safety protocols stems from the molecule's structure. The alkyl bromide

moiety presents a potential for reactivity, while the overall organic structure dictates its physical

hazards and physiological interactions.

Health Hazard Analysis
Eye and Skin Irritation: Although specific data is sparse, compounds with similar structures

are known to cause skin and serious eye irritation.[6][9] Prolonged or repeated contact with

the skin should be avoided as the molecule's lipophilicity may facilitate absorption. The

primary risk is direct contact with the liquid.

Inhalation: While the boiling point is high, reducing its volatility at ambient temperatures,

vapors can be generated during heating or aerosolized during transfers. Inhalation of mists

or vapors may cause respiratory irritation.[9] Therefore, all handling should be performed in a

well-ventilated area.

Ingestion: Ingestion is a low-probability event in a controlled laboratory setting but may be

harmful.

Engineering Controls: The First Line of Defense
The principle of E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) dictates

that personal protective equipment (PPE) is the last line of defense. The primary mitigation

strategy is robust engineering controls.

Chemical Fume Hood: All transfers, manipulations, and reactions involving this compound

must be conducted within a certified chemical fume hood to prevent the accumulation of

vapors and protect the user from inhalation exposure.[4]

Safety Infrastructure: The laboratory must be equipped with easily accessible and fully

functional safety showers and eyewash stations.[6][10] This is a self-validating system; their

presence is non-negotiable for any work with potentially irritating chemicals.

Section 3: Standard Operating Protocol (SOP) for
Handling
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This protocol is designed to be a self-validating system, ensuring that each step reinforces a

safe working environment.

Required Personal Protective Equipment (PPE)
A risk assessment indicates that a standard Level D PPE ensemble is appropriate for routine

handling in a controlled environment, with specific enhancements for hand and eye protection.

[11][12]

Eye/Face Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory.[13] A

face shield should be worn over goggles during procedures with a higher risk of splashing or

energetic reactions.[13][14]

Hand Protection: Chemical-resistant gloves (disposable nitrile gloves are suitable for

incidental contact) must be worn.[13][15] It is critical to inspect gloves before use and

change them immediately if contamination is suspected. Never reuse disposable gloves.

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[13] Full-

length pants and closed-toe, closed-heel shoes are required to cover all exposed skin.[13]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all required engineering controls are operational and all

PPE is correctly donned. Clear the workspace in the fume hood of any unnecessary

equipment or chemicals.

Aliquotting and Transfer: Conduct all transfers slowly and carefully to avoid splashing or

aerosol generation. Use appropriate tools like pipettes or syringes.

Heating: If the procedure requires heating, use a well-controlled heating mantle or oil bath

with temperature feedback. Never heat sealed containers, as this can lead to pressure

buildup and explosion.

Post-Handling: After use, ensure the container is tightly sealed.[4] Decontaminate the work

area thoroughly.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[6] Do not eat, drink, or smoke in areas where chemicals are handled.
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[16]

Section 4: Storage, Spills, and Disposal
Conditions for Safe Storage

Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing

agents.[4][6]

The recommended storage temperature is refrigerated (2-8°C).[5]

Keep containers tightly closed to prevent moisture contamination and potential leakage.

Emergency Spill Response Protocol
Immediate and correct response to a spill is critical to prevent exposure and further

contamination.

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Ventilate: Ensure the area is well-ventilated, typically by ensuring the fume hood is operating

correctly.

Assess & Don PPE: For small spills within a fume hood, trained personnel should don

appropriate PPE, including respiratory protection if necessary, chemical-resistant gloves, and

eye protection.

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as

sand, vermiculite, or a commercial chemical absorbent.[8][15][16]

Collect & Dispose: Carefully sweep or scoop the absorbed material into a suitable, sealable

container for hazardous waste.[15] Label the container clearly.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.
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Caption: Workflow for chemical spill response.
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Waste Disposal
Chemical waste must be disposed of responsibly to prevent environmental contamination.

Dispose of unused product and contaminated materials through a licensed chemical

destruction plant or approved waste disposal facility.[3]

Do not discharge into sewer systems or waterways.[3][16]

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Section 5: First Aid Measures
In the event of accidental exposure, follow these procedures while seeking immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical attention immediately.[6][15]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water for at least 15 minutes. If skin irritation occurs, get medical advice.[6][15]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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